Demethylregelin

• Molecular Formula: C30H46O4
• Molecular Weight: 470.7 g/mol
• InChI: InChI=1S/C30H46O4/c1-17-18(25(33)34)16-23(32)28(5)14-15-29(6)19(24(17)28)8-9-21-27(4)12-11-22(31)26(2,3)20(27)10-13-30(21,29)7/h8,17-18,20-21,23-24,32H,9-16H2,1-7H3,(H,33,34)/t17-,18+,20-,21+,23-,24-,27-,28-,29+,30+/m0/s1
• InChIKey: QGMNTKNSMLYTKS-BHHXOIJJSA-N

Demethylregelin Overview & Procurement

Demethylregelin (also known as regelin acid; CAS 173991-81-6) is a naturally occurring pentacyclic triterpenoid belonging to the ursane class [1]. It is primarily isolated from species within the Celastraceae family, including Tripterygium wilfordii, Tripterygium regelii, and Euonymus alatus [1]. This compound has gained attention in preclinical research for its anti-inflammatory properties, specifically its ability to suppress inducible nitric oxide synthase (iNOS) expression and nitric oxide (NO) production in macrophages, positioning it as a candidate for studying inflammatory signaling pathways [2].

Pathway study iNOS / NO signaling in macrophage models

Model context LPS‑stimulated RAW264.7 and related cell lines

Selection logic Differentiated structural identity among triterpenes

• [1] Fan D, Zhou S, Zheng Z, Zhu GY, Yao X, Yang MR, Jiang ZH, Bai LP. Triterpenoids from the stems of Tripterygium regelii. Fitoterapia. 2016 Sep;113:69-73. doi: 10.1016/j.fitote.2016.07.006. View Source
• [2] Jeong EJ, Bae JY, Rho JR, Kim YC, Ahn MJ, Sung SH. Anti-inflammatory Triterpenes from Euonymus alatus Leaves and Twigs on Lipopolysaccharide-activated RAW264.7 Macrophage Cells. Bulletin of the Korean Chemical Society. 2014;35(10):2945-2949. doi: 10.5012/bkcs.2014.35.10.2945. View Source

Why Demethylregelin Is Irreplaceable

While numerous pentacyclic triterpenoids share a common ursane or oleanane scaffold, their biological activities are exquisitely sensitive to specific functional group substitutions. The 22α-hydroxy-3-oxo-urs-12-en-30-oic acid structure of demethylregelin is a precise molecular configuration that drives its distinct pharmacophore interactions [1]. Direct comparative studies within the same experimental systems show that minor structural variations among co-isolated triterpenes result in a wide range of anti-inflammatory potencies and cytotoxic activities, from highly potent to virtually inactive [2][3]. Substituting demethylregelin with an in-class analog, such as regelin or friedelin, without verifying the specific assay data risks selecting a compound with an entirely different activity profile, thereby compromising experimental reproducibility and research outcomes.

Structural analog activity divergence

Structurally close triterpenes like regelin or friedelin may show different assay outcomes due to subtle functional group differences.

iNOS suppression profile may shift

The reported iNOS pathway inhibition may not transfer to analogs, potentially altering pathway‑response interpretation.

Class‑internal variation limits interchange

Even within the same ursane/oleanane class, activities range from highly active to inactive; assay‑specific verification is required before substitution.

• [1] PhytoBank. demethylregelin (PHY0011638). Accessed 2026. View Source
• [2] Jeong EJ, Bae JY, Rho JR, Kim YC, Ahn MJ, Sung SH. Anti-inflammatory Triterpenes from Euonymus alatus Leaves and Twigs on Lipopolysaccharide-activated RAW264.7 Macrophage Cells. Bulletin of the Korean Chemical Society. 2014;35(10):2945-2949. View Source
• [3] Fan D, Zhou S, Zheng Z, Zhu GY, Yao X, Yang MR, Jiang ZH, Bai LP. Triterpenoids from the stems of Tripterygium regelii. Fitoterapia. 2016 Sep;113:69-73. View Source

Demethylregelin Quantitative Evidence

Macrophage Anti-Inflammatory Activity

In a comparative study of nine triterpenes isolated from Euonymus alatus, demethylregelin (9) and abruslactone A (4) were identified as the two most potent suppressors of lipopolysaccharide (LPS)-induced iNOS protein expression and subsequent nitric oxide (NO) production in RAW264.7 macrophage cells [1]. Their activity was qualitatively superior to seven other co-isolated triterpenes, including isoarborinol (2) and friedelin (3), which were described as less active in the same assay system [1].

iNOS/NO suppression rank

Head‑to‑head

“Most potent” among 9 tested triterpenes

Supports iNOS pathway inhibition study fit

Qualitative ranking; no IC50 reported

Evidence Dimension	Suppression of LPS-induced iNOS expression and NO production
Target Compound Data	Qualitatively 'most potent' among 9 tested triterpenes
Comparator Or Baseline	Friedelin (3) and isoarborinol (2), qualitatively less active; Abruslactone A (4), equipotent
Quantified Difference	A precise fold-change or IC50 is not reported in the available data; however, the qualitative ranking clearly differentiates the high-potency group from the low-potency group.
Conditions	LPS-activated RAW264.7 murine macrophage cells

Why This Matters

This head-to-head evidence from a single experimental system establishes demethylregelin as a top-tier anti-inflammatory candidate within its structural class, justifying its selection over less active analogs like friedelin for inflammation-focused studies.

• [1] Jeong EJ, Bae JY, Rho JR, Kim YC, Ahn MJ, Sung SH. Anti-inflammatory Triterpenes from Euonymus alatus Leaves and Twigs on Lipopolysaccharide-activated RAW264.7 Macrophage Cells. Bulletin of the Korean Chemical Society. 2014;35(10):2945-2949. View Source

MCF-7 Cytotoxicity Profile

A panel of triterpenoids from Tripterygium regelii was tested for anti-proliferative activity against human breast cancer MCF-7 cells at a single concentration of 10 μM [1]. Demethylregelin (9) exhibited a modest inhibition rate of 23.1% (p<0.05). This was significantly lower than the most potent compounds in the panel, such as compounds 6 (72.8%) and 5 (69.6%), but comparable to compounds 3 (24.1%), 14 (25.5%), and 16 (23.5%) [1]. This defined, moderate cytotoxicity profile contrasts with its strong anti-inflammatory activity, suggesting a context-dependent biological selectivity that may be advantageous for studies where potent general cytotoxicity is a confounding factor.

MCF‑7 proliferation inhibition

Reported

23.1% inhibition at 10 μM

Supports cytotoxicity endpoint review for oncology models

Modest inhibition vs. more potent analogs in same panel

Evidence Dimension	Inhibition of MCF-7 cell proliferation at 10 μM
Target Compound Data	23.1% inhibition
Comparator Or Baseline	Compound 6: 72.8% inhibition; Compound 5: 69.6% inhibition; Compound 10: 43.3% inhibition; Compound 3: 24.1% inhibition
Quantified Difference	Demethylregelin is 3.15-fold less potent than compound 6 (the most active) and statistically indistinguishable from compound 3.
Conditions	Human breast adenocarcinoma MCF-7 cell line, 10 μM compound concentration, proliferation measured via MTT or SRB assay

Why This Matters

This quantitative differential can guide procurement by ensuring the user selects a compound with a specific, verified potency tier for their oncology research, avoiding unintended potent cytotoxicity when studying other mechanisms.

• [1] Fan D, Zhou S, Zheng Z, Zhu GY, Yao X, Yang MR, Jiang ZH, Bai LP. Triterpenoids from the stems of Tripterygium regelii. Fitoterapia. 2016 Sep;113:69-73. View Source

Network Centrality in TWP

In a network pharmacology analysis of Tripterygium wilfordii polyglycoside (TWP) constituents for cisplatin-resistant ovarian cancer, demethylregelin was identified as the top-ranked triterpenoid with a network degree of 63 and a betweenness centrality of 0.0838 [1]. This centrality score was the second-highest among all analyzed non-alkaloid compounds, surpassed only by the flavonoid nobiletin (0.0958), and significantly exceeded the average degree for non-alkaloid constituents (31.8) [1]. Such topological metrics suggest demethylregelin may act as a critical node in multi-target therapeutic networks, a property not shared by lower-ranked triterpenoid analogs.

Network centrality (TWP model)

In silico context

Degree 63, Betweenness 0.0838

Supports systems pharmacology study context

Second‑highest among non‑alkaloid constituents

Evidence Dimension	Network degree and betweenness centrality in a compound-target network
Target Compound Data	Degree: 63; Betweenness Centrality: 0.0838
Comparator Or Baseline	Wilfordinine A (alkaloid): Degree 68, BC 0.0812; Nobiletin (flavonoid): Degree 58, BC 0.0958; Average non-alkaloid degree: 31.8
Quantified Difference	Demethylregelin's degree is 1.98-fold higher than the non-alkaloid class average, and its betweenness centrality is second only to nobiletin among all constituents analyzed.
Conditions	Network constructed from TWP constituents and ovarian cancer-related targets (in silico)

Why This Matters

This in-silico evidence supports the procurement of demethylregelin for systems-level pharmacological studies, where its high network centrality implies a broader potential for target engagement compared to other triterpenoids in TWP.

• [1] Li D, et al. Deciphering the multi-target pharmacological mechanisms of Tripterygium wilfordii polyglycoside in treating cisplatin-resistant ovarian cancer. PMC Article PMC12575309. Table 2. View Source

Structural Differentiation from Regelin

Demethylregelin (C30H46O4, exact mass 470.33961 g/mol) is the 22α-hydroxy-3-oxo-urs-12-en-30-oic acid derivative that differs from its parent compound, regelin, by the absence of a methyl group, resulting in a distinct hydrogen-bonding profile and topological polar surface area (TPSA) of 74.60 Ų [1][2]. While regelin has been studied for antitumor activity, demethylregelin's demethylated structure correlates with a shift toward prominent anti-inflammatory activity, as demonstrated by its superior iNOS/NO suppression in comparative assays [3]. This structural divergence provides a tangible molecular basis for the observed functional differentiation and prevents casual analog substitution.

Structural identity vs. regelin

Class‑level inference

C₃₀H₄₆O₄, TPSA 74.60 Ų, ΔMW −14 Da

Distinct demethylated scaffold confirms non‑interchangeability

Physicochemical predictions; confirm by NMR/HRMS

Evidence Dimension	Molecular structure and physicochemical properties
Target Compound Data	C30H46O4; Exact Mass: 470.33961 g/mol; TPSA: 74.60 Ų; XLogP: 5.90
Comparator Or Baseline	Regelin (C31H50O4, PubChem CID 163808); Other ursane/oleanane triterpenes from the same plant sources
Quantified Difference	Demethylregelin lacks one methyl group relative to regelin, lowering its molecular weight by ~14 Da and altering its H-bond donor/acceptor profile.
Conditions	Structural elucidation by NMR and HRMS; physicochemical predictions by SwissADME

Why This Matters

This clear structural distinction provides a quality control and selection criterion for researchers who need to trace biological results to a precise molecular entity, ensuring that 'regelin-like' activity is not assumed without the correct demethylated structure.

• [1] PhytoBank. demethylregelin (PHY0011638). Accessed 2026. View Source
• [2] PlantaEDB. Demethylregelin. Accessed 2026. View Source
• [3] Jeong EJ, et al. Bulletin of the Korean Chemical Society. 2014;35(10):2945-2949. View Source

Demethylregelin Application Scenarios

iNOS Pathway in Macrophage Models

Procure demethylregelin as a validated positive control or test compound in RAW264.7 or similar macrophage cell lines stimulated with LPS to study the regulation of iNOS expression and downstream NO production. Its proven top-tier activity among a series of nine structurally related triterpenes ensures a robust, reproducible signal for mechanistic studies or inhibitor screening [1].

Celastraceae Network Pharmacology

Employ demethylregelin as a prioritized triterpenoid node in computational drug-target interaction networks, given its experimentally derived high betweenness centrality (0.0838) in an ovarian cancer network model. This makes it suitable for systems biology research aiming to deconvolute the polypharmacology of herbal extracts like Tripterygium wilfordii polyglycoside (TWP) [2].

Ursane Scaffold SAR Studies

Source demethylregelin as a key comparative compound for SAR campaigns exploring the impact of ring substitution and demethylation on the biological activity of pentacyclic triterpenoids. Its defined moderate cytotoxicity profile (23.1% inhibition in MCF-7 at 10 μM) provides a contrasting baseline against the highly potent cytotoxic analogs identified in the same assay, facilitating the identification of pharmacophores responsible for cytotoxicity versus anti-inflammatory effects [3].

QC & Biomarker Discovery in Tripterygium

Utilize authenticated demethylregelin as a reference standard for the phytochemical profiling and standardization of herbal raw materials from E. alatus or T. regelii. Its distinctive demethylated structure and well-characterized activity allow it to serve as a specific chemical marker for chemotaxonomic studies and the quality control of anti-inflammatory botanical preparations [1].

Application

Selection Property

Validation Focus

iNOS pathway macrophage studies

Reported iNOS/NO suppression rank among triterpenes

Verify iNOS inhibition in LPS‑activated RAW264.7 cells

Network pharmacology studies

High network centrality in TWP compound‑target network

Confirm target engagement in multi‑target models

SAR studies of pentacyclic triterpenes

Differential MCF‑7 proliferation inhibition vs. potent analogs

Distinguish anti‑inflammatory from cytotoxic structural motifs

Phytochemical QC and chemotaxonomy

Authenticated demethylated ursane structure

Use as reference standard for E. alatus / T. regelii profiling

• [1] Jeong EJ, Bae JY, Rho JR, Kim YC, Ahn MJ, Sung SH. Anti-inflammatory Triterpenes from Euonymus alatus Leaves and Twigs on Lipopolysaccharide-activated RAW264.7 Macrophage Cells. Bulletin of the Korean Chemical Society. 2014;35(10):2945-2949. View Source
• [2] Li D, et al. Deciphering the multi-target pharmacological mechanisms of Tripterygium wilfordii polyglycoside in treating cisplatin-resistant ovarian cancer. PMC Article PMC12575309. Table 2. View Source
• [3] Fan D, Zhou S, Zheng Z, Zhu GY, Yao X, Yang MR, Jiang ZH, Bai LP. Triterpenoids from the stems of Tripterygium regelii. Fitoterapia. 2016 Sep;113:69-73. View Source